Cas no 868369-36-2 (4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868369-36-2
• MF: C₁₆H₉Cl₂N₃OS
• MW: 362.233159780502
• CID: 5964262
• PubChem ID: 2150857
• Update Time: 2025-05-20

4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• SMIGRITXZDQJIM-SILNSSARSA-N
• 4-cyano-N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• (Z)-4-cyano-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024610930
• F1814-0378
• 868369-36-2
• 4-cyano-N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C16H9Cl2N3OS/c1-21-14-12(18)6-11(17)7-13(14)23-16(21)20-15(22)10-4-2-9(8-19)3-5-10/h2-7H,1H3/b20-16+
• InChI Key： SMIGRITXZDQJIM-CAPFRKAQSA-N
• SMILES： C(/N=C1\N(C)C2=C(Cl)C=C(Cl)C=C2S\1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 360.9843385g/mol
• Monoisotopic Mass: 360.9843385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.8Ų

Additional information on 4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Research Briefing on 4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868369-36-2)

In recent years, the compound 4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868369-36-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process, with recent advancements highlighting improved yield and purity. Researchers have optimized the condensation reaction between 4-cyanobenzoyl chloride and the corresponding benzothiazole derivative, achieving a scalable and reproducible synthesis route. These improvements are critical for facilitating further pharmacological evaluations and potential large-scale production.

Mechanistic studies have elucidated that this compound acts as a potent inhibitor of protein kinases, particularly those involved in cell proliferation and survival pathways. In vitro assays demonstrate its high affinity for specific kinase targets, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest its potential as a targeted therapy for cancers driven by aberrant kinase activity. Additionally, recent studies have explored its role in modulating immune responses, opening new avenues for combination therapies in immuno-oncology.

Preclinical evaluations of 4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide have yielded encouraging results. In murine models of colorectal and breast cancer, the compound exhibited significant tumor growth inhibition with minimal off-target effects. Pharmacokinetic studies revealed favorable bioavailability and tissue distribution, supporting its potential for oral administration. However, challenges remain in optimizing its metabolic stability and reducing potential drug-drug interactions, which are currently under investigation.

Beyond oncology, recent research has explored the antimicrobial properties of this compound. Preliminary data indicate its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings position it as a candidate for addressing the global challenge of antimicrobial resistance, though further studies are needed to validate its safety and efficacy in clinical settings.

In conclusion, 4-cyano-N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and explore novel applications, underscoring its significance in the evolving landscape of chemical biology and drug discovery. Future directions include structural optimization to enhance selectivity and the initiation of early-phase clinical trials to translate these findings into tangible therapeutic benefits.